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Compound of Interest

Compound Name: 3-Ethylcyclopentene

Cat. No.: B1593912 Get Quote

An In-depth Technical Guide to 3-Ethylcyclopentene: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental physicochemical properties is paramount. This guide provides a

focused overview of the molecular formula and weight of 3-Ethylcyclopentene.

Chemical Identity and Formula
3-Ethylcyclopentene is a cyclic hydrocarbon.[1] Its chemical structure consists of a five-

carbon ring containing one double bond, with an ethyl substituent attached to the third carbon

atom.[1] The molecular formula for 3-Ethylcyclopentene has been consistently identified as

C7H12.[2][3][4][5][6][7][8]

Molecular Weight
The molecular weight of 3-Ethylcyclopentene is a critical parameter for stoichiometric

calculations in chemical reactions and for analytical characterization. Below is a summary of its

reported molecular weight from various sources.
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Parameter Value Source

Molecular Weight 96.17 g/mol PubChem[2]

Molecular Weight 96.1702 g/mol NIST WebBook[3][4][5]

Molecular Weight 96.173 g/mol Guidechem[6]

Monoisotopic Mass 96.093900383 Da PubChem[2]

Molecular Structure
The arrangement of atoms in 3-Ethylcyclopentene is crucial for understanding its chemical

reactivity and physical properties. The following diagram illustrates the logical connectivity of

the atoms in the molecule.

Caption: Molecular structure of 3-Ethylcyclopentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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